Home / Products / Others

N-(4-piperidinylmethyl)isonicotinamide hydrochloride

Name: N-(4-piperidinylmethyl)isonicotinamide hydrochloride
Brand: Smolecule
SKU: S4442424
Rating: 4.5 (4 reviews)

Catalog No.

S4442424

CAS No.

M.F

C12H18ClN3O

M. Wt

255.74 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(4-piperidinylmethyl)isonicotinamide hydrochlori...

3. Specification
4. Others

General Information

Product Name

N-(4-piperidinylmethyl)isonicotinamide hydrochloride

IUPAC Name

N-(piperidin-4-ylmethyl)pyridine-4-carboxamide;hydrochloride

Molecular Formula

C12H18ClN3O

Molecular Weight

255.74 g/mol

InChI

InChI=1S/C12H17N3O.ClH/c16-12(11-3-7-14-8-4-11)15-9-10-1-5-13-6-2-10;/h3-4,7-8,10,13H,1-2,5-6,9H2,(H,15,16);1H

InChI Key

XYMDSEAFEYXZBF-UHFFFAOYSA-N

SMILES

C1CNCCC1CNC(=O)C2=CC=NC=C2.Cl

Canonical SMILES

C1CNCCC1CNC(=O)C2=CC=NC=C2.Cl

The exact mass of the compound N-(4-piperidinylmethyl)isonicotinamide hydrochloride is 255.1138399 g/mol and the complexity rating of the compound is 220. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Antimicrobial Activity
The presence of the piperidine ring in N-PIM suggests a possible investigation into its antimicrobial properties. Piperidine derivatives have been known to exhibit antibacterial and antifungal activity. Studies could explore the effectiveness of N-PIM against various microbial strains.
Ligand Design
The isonicotinamide moiety in N-PIM can potentially act as a ligand for various biological targets. Isonicotinic acid hydrazides have been studied for their ability to bind to enzymes and receptors []. Research could explore the binding affinity and selectivity of N-PIM towards specific proteins of interest.
Drug Scaffold
The combination of the piperidine and isonicotinamide moieties in N-PIM could serve as a starting point for the development of new drugs. Modifying the structure of N-PIM could lead to compounds with desired pharmacological properties.